Cas no 177548-57-1 (1H-Indole-6-acetic acid, 1-(phenylmethyl)-)

• Product name: 1H-Indole-6-acetic acid, 1-(phenylmethyl)-
• CAS No: 177548-57-1
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• CID: 1364140

1H-Indole-6-acetic acid, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-acetic acid, 1-(phenylmethyl)-

• Inchi： 1S/C17H15NO2/c19-17(20)11-14-6-7-15-8-9-18(16(15)10-14)12-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,19,20)
• InChI Key： XUJCMGVPFWXYGV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=CC(CC(O)=O)=C2)C=C1

Computed Properties

• Exact Mass: 265.11035

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 500.1±38.0 °C(Predicted)
• PSA: 42.23
• pka: 4.47±0.30(Predicted)